![molecular formula C15H11FO4 B1473733 3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid CAS No. 1375068-90-8](/img/structure/B1473733.png)
3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid
Overview
Description
“3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid” is a chemical compound with the CAS Number: 1375068-90-8 . It has a molecular weight of 274.25 . The IUPAC name for this compound is 4’-(carboxymethyl)-5-fluoro [1,1’-biphenyl]-3-carboxylic acid .
Molecular Structure Analysis
The molecular formula of “this compound” is C15H11FO4 . The InChI code for this compound is 1S/C15H11FO4/c16-13-7-11(6-12(8-13)15(19)20)10-3-1-9(2-4-10)5-14(17)18/h1-4,6-8H,5H2,(H,17,18)(H,19,20) .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 274.24 . It has a complexity of 363 and a topological polar surface area of 74.6Ų . The compound is canonicalized and has a covalently-bonded unit count of 1 . It has a hydrogen bond acceptor count of 5 and a hydrogen bond donor count of 2 . The compound has a rotatable bond count of 4 .Scientific Research Applications
3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid has been used in a variety of scientific research applications, including structure-activity relationship studies, drug design and synthesis, and molecular modeling. This compound is also used as a reagent for the synthesis of various drugs, including thiazolidinones and benzimidazoles.
Mechanism of Action
The mechanism of action of 3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid is not well understood. However, it is believed that this compound acts as an acid-base catalyst in the formation of various derivatives with other organic molecules. Additionally, this compound may act as a proton donor, allowing for the formation of various derivatives from other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, this compound has been used in the synthesis of various drugs, including thiazolidinones and benzimidazoles, which have been shown to have various pharmacological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid in lab experiments is its low cost and ease of synthesis. Additionally, this compound is a versatile reagent that can be used to synthesize a variety of derivatives with other organic molecules. However, this compound is sensitive to light and air, so it must be stored in a dark, airtight container.
Future Directions
Future research on 3-[4-(Carboxymethyl)phenyl]-5-fluorobenzoic acid could include further studies on its mechanism of action, as well as the development of new synthetic methods for its use in drug design and synthesis. Additionally, further studies could be conducted to explore the biochemical and physiological effects of this compound and its derivatives. Finally, this compound could be used to study the structure-activity relationships of various drugs, as well as to develop new drugs with improved efficacy.
properties
IUPAC Name |
3-[4-(carboxymethyl)phenyl]-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FO4/c16-13-7-11(6-12(8-13)15(19)20)10-3-1-9(2-4-10)5-14(17)18/h1-4,6-8H,5H2,(H,17,18)(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNTTWTGOAWBVFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90742982 |
Source
|
| Record name | 4'-(Carboxymethyl)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90742982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1375068-90-8 |
Source
|
| Record name | 4'-(Carboxymethyl)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90742982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[trans-4-(Aminomethyl)cyclohexyl][(methylethyl)sulfonyl]amine](/img/structure/B1473651.png)
![2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile](/img/structure/B1473660.png)
![Methyl 4-[4-(hydroxymethyl)phenoxy]benzoate](/img/structure/B1473661.png)
![4-[1-(Tert-butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl]-2-methylbenzoic acid](/img/structure/B1473670.png)
